Cas no 1047982-74-0 (2-({2-[(2-methoxyphenyl)amino]ethyl}amino)-3-[(4-methylphenyl)carbamoyl]propanoic acid)

• Product Name: 2-({2-[(2-methoxyphenyl)amino]ethyl}amino)-3-[(4-methylphenyl)carbamoyl]propanoic acid
• CAS No: 1047982-74-0
• MF: C₂₀H₂₅N₃O₄
• MW: 371.430205106735
• CID: 5470545
• PubChem ID: 16803510
• Update Time: 2025-10-22

2-({2-[(2-methoxyphenyl)amino]ethyl}amino)-3-[(4-methylphenyl)carbamoyl]propanoic acid Chemical and Physical Properties

Names and Identifiers

• F2721-0018
• 2-((2-((2-methoxyphenyl)amino)ethyl)amino)-4-oxo-4-(p-tolylamino)butanoic acid
• AKOS005143297
• 1047982-74-0
• 2-({2-[(2-METHOXYPHENYL)AMINO]ETHYL}AMINO)-3-[(4-METHYLPHENYL)CARBAMOYL]PROPANOIC ACID
• 2-({2-[(2-methoxyphenyl)amino]ethyl}amino)-3-[(4-methylphenyl)carbamoyl]propanoic acid

• Inchi： 1S/C20H25N3O4/c1-14-7-9-15(10-8-14)23-19(24)13-17(20(25)26)22-12-11-21-16-5-3-4-6-18(16)27-2/h3-10,17,21-22H,11-13H2,1-2H3,(H,23,24)(H,25,26)
• InChI Key： IMNVVVNEHLXAML-UHFFFAOYSA-N
• SMILES： OC(C(CC(NC1C=CC(C)=CC=1)=O)NCCNC1C=CC=CC=1OC)=O

Computed Properties

• Exact Mass: 371.18450629g/mol
• Monoisotopic Mass: 371.18450629g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 10
• Complexity: 466
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 99.7Ų

Additional information on 2-({2-[(2-methoxyphenyl)amino]ethyl}amino)-3-[(4-methylphenyl)carbamoyl]propanoic acid

Comprehensive Overview of 2-({2-[(2-methoxyphenyl)amino]ethyl}amino)-3-[(4-methylphenyl)carbamoyl]propanoic acid (CAS No. 1047982-74-0)

2-({2-[(2-methoxyphenyl)amino]ethyl}amino)-3-[(4-methylphenyl)carbamoyl]propanoic acid (CAS No. 1047982-74-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule, characterized by its intricate structure featuring a methoxyphenyl and methylphenyl moiety, is often explored for its potential applications in drug development and targeted therapies. Researchers are particularly interested in its carbamoyl propanoic acid backbone, which may contribute to its bioactivity and binding affinity.

In recent years, the demand for small-molecule inhibitors and enzyme modulators has surged, driven by advancements in precision medicine. The compound’s unique structure aligns with the growing focus on personalized therapeutics, making it a subject of interest in oncology and metabolic disorder research. Its aminoethylamino and carbamoyl functional groups suggest potential interactions with biological targets, a topic frequently searched in academic and industrial circles.

The synthesis of 2-({2-[(2-methoxyphenyl)amino]ethyl}amino)-3-[(4-methylphenyl)carbamoyl]propanoic acid involves multi-step organic reactions, often requiring protecting group strategies and selective amidation. This complexity has led to discussions in forums and publications about optimizing yield and purity—a common query among synthetic chemists. Additionally, its CAS No. 1047982-74-0 serves as a critical identifier in regulatory and procurement contexts, emphasizing the need for accurate documentation.

From an analytical perspective, techniques like HPLC, NMR, and mass spectrometry are essential for characterizing this compound. Users often search for "HPLC methods for carbamoyl propanoic acid derivatives" or "NMR peaks of methoxyphenyl-substituted compounds," reflecting the technical challenges associated with its study. These methodologies ensure reproducibility, a cornerstone in both academic and industrial settings.

Beyond its chemical properties, the compound’s potential pharmacokinetic profiles and toxicity data are hot topics in drug discovery. With the rise of AI-driven drug design, computational models predicting its ADME (Absorption, Distribution, Metabolism, Excretion) parameters are increasingly sought after. Such insights could accelerate its transition from bench to bedside, addressing the demand for faster therapeutic development cycles.

In summary, 2-({2-[(2-methoxyphenyl)amino]ethyl}amino)-3-[(4-methylphenyl)carbamoyl]propanoic acid represents a compelling case study at the intersection of synthetic chemistry and biomedical innovation. Its structural complexity and potential applications make it a recurring keyword in searches related to drug discovery, organic synthesis, and molecular targeting. As research progresses, this compound may unlock new avenues for treating complex diseases, aligning with global health priorities.